Cas no 1261653-03-5 (4-methoxy-3-(trifluoromethoxy)benzonitrile)

• Product Name: 4-methoxy-3-(trifluoromethoxy)benzonitrile
• CAS No: 1261653-03-5
• MF: C₉H₆F₃NO₂
• MW: 217.144652843475
• MDL: MFCD18398458
• CID: 1219550
• PubChem ID: 66523525
• Update Time: 2025-06-25

4-methoxy-3-(trifluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-3-(trifluoromethoxy)benzonitrile
• AKOS015957105
• D96188
• 1261653-03-5
• SCHEMBL12593793
• JS-4977
• DDKKATZYULLWQH-UHFFFAOYSA-N
• MFCD18398458

• MDL： MFCD18398458
• Inchi： 1S/C9H6F3NO2/c1-14-7-3-2-6(5-13)4-8(7)15-9(10,11)12/h2-4H,1H3
• InChI Key： DDKKATZYULLWQH-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C#N)C=CC=1OC)(F)F

Computed Properties

• Exact Mass: 217.035
• Monoisotopic Mass: 217.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.2A^2

Additional information on 4-methoxy-3-(trifluoromethoxy)benzonitrile

4-Methoxy-3-(Trifluoromethoxy)Benzonitrile: A Comprehensive Overview

The compound with CAS No. 1261653-03-5, commonly referred to as 4-methoxy-3-(trifluoromethoxy)benzonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a benzonitrile core substituted with a methoxy group at the para position and a trifluoromethoxy group at the meta position. These substituents not only influence the electronic properties of the molecule but also play a pivotal role in its reactivity and applications.

Recent studies have highlighted the importance of 4-methoxy-3-(trifluoromethoxy)benzonitrile in various research domains. For instance, its electronic properties make it a promising candidate for use in advanced materials such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The trifluoromethoxy group, known for its strong electron-withdrawing nature, significantly enhances the molecule's ability to act as an electron acceptor, which is crucial for these applications.

In the pharmaceutical industry, 4-methoxy-3-(trifluoromethoxy)benzonitrile has been explored for its potential as a lead compound in drug discovery. Its structure allows for high specificity in binding to certain biological targets, making it a valuable tool in the development of new therapeutic agents. Researchers have also investigated its role in modulating cellular signaling pathways, which could pave the way for novel treatments in oncology and neurodegenerative diseases.

The synthesis of 4-methoxy-3-(trifluoromethoxy)benzonitrile involves a multi-step process that typically begins with the preparation of intermediate compounds. One common approach involves the Friedel-Crafts acylation reaction followed by selective substitution to introduce the trifluoromethoxy group. This method has been optimized in recent studies to improve yield and reduce reaction time, making it more feasible for large-scale production.

From an environmental perspective, understanding the fate and transport of 4-methoxy-3-(trifluoromethoxy)benzonitrile in natural systems is critical. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, though its persistence in aquatic environments remains a concern. Regulatory agencies are increasingly focusing on such compounds due to their potential ecological impacts, prompting further research into their environmental behavior and mitigation strategies.

In conclusion, 4-methoxy-3-(trifluoromethoxy)benzonitrile stands out as a versatile and intriguing molecule with diverse applications across multiple scientific disciplines. Its unique chemical properties, coupled with ongoing advancements in synthesis and application techniques, ensure that this compound will continue to be a focal point for researchers and industry professionals alike.